Cas no 338423-59-9 (2,3,4-Trichloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide)

2,3,4-Trichloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide is a structurally complex sulfonamide derivative with potential applications in medicinal chemistry and biochemical research. Its unique benzimidazole core, coupled with a trichlorophenylsulfonamide moiety, suggests possible inhibitory activity against specific enzymes or receptors. The compound's lipophilic nature, conferred by the methyl and benzyl substituents, may enhance membrane permeability, making it a candidate for pharmacological studies. Its well-defined molecular structure allows for precise interactions in targeted assays. This compound is of interest for researchers exploring novel bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. Proper handling and storage are recommended due to its synthetic complexity.

2,3,4-Trichloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide structure

338423-59-9 structure

Product Name:2,3,4-Trichloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide

CAS No:338423-59-9

MF:C₂₃H₂₀Cl₃N₃O₂S

MW:508.847801208496

CID:5025556

Update Time:2025-06-13

2,3,4-Trichloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

- Oprea1_628604
- 2,3,4-trichloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide
- 2,3,4-trichloro-N-{5,6-dimethyl-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-4-yl}benzene-1-sulfonamide
- 2,3,4-Trichloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide
- Inchi： 1S/C23H20Cl3N3O2S/c1-13-5-4-6-16(9-13)11-29-12-27-23-18(29)10-14(2)15(3)22(23)28-32(30,31)19-8-7-17(24)20(25)21(19)26/h4-10,12,28H,11H2,1-3H3
- InChI Key： ZMCJLFIFDDWWIY-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=CC=1S(NC1=C(C)C(C)=CC2=C1N=CN2CC1C=CC=C(C)C=1)(=O)=O)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 32
Rotatable Bond Count: 5
Complexity: 751
XLogP3: 6.5
Topological Polar Surface Area: 72.4

2,3,4-Trichloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	4J-388S-1MG	2,3,4-trichloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide	338423-59-9	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	4J-388S-5MG	2,3,4-trichloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide	338423-59-9	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	4J-388S-10MG	2,3,4-trichloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide	338423-59-9	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	4J-388S-50MG	2,3,4-trichloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide	338423-59-9	>90%	50mg	£102.00	2025-02-09
Key Organics Ltd	4J-388S-100MG	2,3,4-trichloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide	338423-59-9	>90%	100mg	£146.00	2025-02-09

2,3,4-Trichloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide Related Literature

1. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
2. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
3. Excellent peroxidase mimicking property of CuO/Pt nanocomposites and their application as an ascorbic acid sensor†

Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
5. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341

Additional information on 2,3,4-Trichloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide

Recent Advances in the Study of 2,3,4-Trichloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide (CAS: 338423-59-9)

The compound 2,3,4-Trichloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide (CAS: 338423-59-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzimidazole derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, structural characterization, and pharmacological properties, aiming to elucidate its mechanism of action and optimize its efficacy.

One of the key areas of investigation has been the compound's interaction with sulfonamide-binding proteins, which play a critical role in numerous physiological processes. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to determine the precise binding modes of this compound. These studies have revealed that the trichlorophenyl and benzimidazole moieties contribute to its high affinity and selectivity for target proteins, making it a valuable candidate for further drug development.

In addition to its structural properties, recent pharmacological evaluations have demonstrated the compound's efficacy in preclinical models. For instance, in vitro assays have shown potent inhibitory activity against specific enzymes involved in inflammatory and proliferative pathways. These findings suggest potential applications in treating conditions such as autoimmune diseases and certain cancers. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

The synthesis of 2,3,4-Trichloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide has also been optimized in recent studies. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale production. These advancements are crucial for facilitating future clinical trials and commercialization efforts.

Despite these promising developments, several challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, need further investigation. Additionally, potential off-target effects and toxicity must be thoroughly evaluated to ensure its suitability for therapeutic use. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 2,3,4-Trichloro-N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide (CAS: 338423-59-9) represents a promising candidate in the field of chemical biology and drug discovery. Recent studies have provided valuable insights into its structural and pharmacological properties, paving the way for future research and development. Continued exploration of its therapeutic potential and optimization of its synthetic and pharmacological profiles will be critical for its success in the pharmaceutical industry.